TOP-53 dihydrochloride
TOP-53 dihydrochloride
Brand Name:
Vulcanchem
CAS No.:
147238-98-0
VCID:
VC0181204
InChI:
InChI=1S/C28H36N2O7.2ClH/c1-29(2)8-9-30(3)7-6-17-18-12-21-22(37-15-36-21)13-19(18)25(26-20(17)14-35-28(26)32)16-10-23(33-4)27(31)24(11-16)34-5;;/h10-13,17,20,25-26,31H,6-9,14-15H2,1-5H3;2*1H/t17-,20-,25-,26+;;/m1../s1
SMILES:
CN(C)CCN(C)CCC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC.Cl.Cl
Molecular Formula:
C28H38Cl2N2O7
Molecular Weight:
585.5 g/mol
TOP-53 dihydrochloride
CAS No.: 147238-98-0
Main Products
VCID: VC0181204
Molecular Formula: C28H38Cl2N2O7
Molecular Weight: 585.5 g/mol
| CAS No. | 147238-98-0 |
|---|---|
| Product Name | TOP-53 dihydrochloride |
| Molecular Formula | C28H38Cl2N2O7 |
| Molecular Weight | 585.5 g/mol |
| IUPAC Name | (5R,5aR,8aR,9S)-9-[2-[2-(dimethylamino)ethyl-methylamino]ethyl]-5-(4-hydroxy-3,5-dimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-6-one;dihydrochloride |
| Standard InChI | InChI=1S/C28H36N2O7.2ClH/c1-29(2)8-9-30(3)7-6-17-18-12-21-22(37-15-36-21)13-19(18)25(26-20(17)14-35-28(26)32)16-10-23(33-4)27(31)24(11-16)34-5;;/h10-13,17,20,25-26,31H,6-9,14-15H2,1-5H3;2*1H/t17-,20-,25-,26+;;/m1../s1 |
| Standard InChIKey | AOGFGBUUQUKBHV-LICKGGAWSA-N |
| Isomeric SMILES | CN(C)CCN(C)CC[C@H]1[C@H]2COC(=O)[C@@H]2[C@@H](C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC.Cl.Cl |
| SMILES | CN(C)CCN(C)CCC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC.Cl.Cl |
| Canonical SMILES | CN(C)CCN(C)CCC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC.Cl.Cl |
| PubChem Compound | 6918225 |
| Last Modified | Nov 11 2021 |
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